Cas no 21410-09-3 (2,4-Imidazolidinedione,3,3'-[(ethylimino)bis(methylene)]bis[5,5-diphenyl- (9CI))

2,4-Imidazolidinedione,3,3'-[(ethylimino)bis(methylene)]bis[5,5-diphenyl- (9CI) structure
21410-09-3 structure
Product Name:2,4-Imidazolidinedione,3,3'-[(ethylimino)bis(methylene)]bis[5,5-diphenyl- (9CI)
CAS No:21410-09-3
MF:C34H31N5O4
MW:573.641047716141
CID:272168
PubChem ID:88891
Update Time:2025-04-19

2,4-Imidazolidinedione,3,3'-[(ethylimino)bis(methylene)]bis[5,5-diphenyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,4-Imidazolidinedione,3,3'-[(ethylimino)bis(methylene)]bis[5,5-diphenyl- (9CI)
    • 3-[[(2,5-dioxo-4,4-diphenylimidazolidin-1-yl)methyl-ethylamino]methyl]-5,5-diphenylimidazolidine-2,4-dione
    • BRN 0737127
    • Hydantoin, 3,3'-(ethyliminodimethylene)bis(5,5-diphenyl-
    • 3,3'-(Ethyliminodimethylene)bis(5,5-diphenylhydantoin)
    • DTXSID60175682
    • AKOS032962612
    • 21410-09-3
    • Inchi: 1S/C34H31N5O4/c1-2-37(23-38-29(40)33(35-31(38)42,25-15-7-3-8-16-25)26-17-9-4-10-18-26)24-39-30(41)34(36-32(39)43,27-19-11-5-12-20-27)28-21-13-6-14-22-28/h3-22H,2,23-24H2,1H3,(H,35,42)(H,36,43)
    • InChI Key: JXKHCFWUOQCNNO-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)(C2C=CC=CC=2)NC(N1CN(CC)CN1C(NC(C2C=CC=CC=2)(C2C=CC=CC=2)C1=O)=O)=O

Computed Properties

  • Exact Mass: 573.23783
  • Monoisotopic Mass: 573.238
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 9
  • Complexity: 923
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.288
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.637
  • PSA: 102.06
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